Cas no 676371-65-6 (Methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate hydrochloride)

• Product Name: Methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate hydrochloride
• CAS No: 676371-65-6
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD20720060
• CID: 2094098
• PubChem ID: 72207322
• Update Time: 2025-04-21

Methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate hydrochloride
• 3-Amino-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester hydrochloride
• Bicyclo[1.1.1]pentane-1-carboxylic acid, 3-aMino-, Methyl ester, hydrochloride (9CI)
• Methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate HCl
• PB15456
• OR312126
• AK170831
• ST1070431
• methyl 3-aminobicyclo[1.1.1]pentane-1-carboxylate;hydrochloride
• EN300-133080
• AKOS025290893
• 3-Amino-bicyclo[1.1.1]pentane-1-carboxylic acid methyl ester hydrochloride;
• EN300-37374037
• MFCD20720060
• GS-8011
• SCHEMBL17891809
• BCB37165
• 676371-65-6
• CS-W000158
• METHYL3-AMINOBICYCLO[1.1.1]PENTANE-1-CARBOXYLATEHYDROCHLORIDE
• SY097292
• P12851
• Methyl 3-Aminobicyclo(1.1.1)pentane-1-carboxylate Hydrochloride
• 813-381-0

• MDL： MFCD20720060
• Inchi： 1S/C7H11NO2.ClH/c1-10-5(9)6-2-7(8,3-6)4-6;/h2-4,8H2,1H3;1H
• InChI Key： LCACMDQIVIBGNJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C12CC(C1)(C2)N)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3